molecular formula C10H9ClN4 B372836 2-Chloro-6-phenyl-4,5-pyrimidinediamine CAS No. 19796-43-1

2-Chloro-6-phenyl-4,5-pyrimidinediamine

Cat. No.: B372836
CAS No.: 19796-43-1
M. Wt: 220.66g/mol
InChI Key: VYERQDNBQPKCCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-6-phenyl-4,5-pyrimidinediamine is a pyrimidine derivative characterized by a chlorine atom at position 2, a phenyl group at position 6, and amine groups at positions 4 and 3. This structure confers unique physicochemical properties, including moderate lipophilicity due to the phenyl substituent and reactivity influenced by the chloro group. Pyrimidine derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science, where substituent patterns dictate functionality .

Properties

CAS No.

19796-43-1

Molecular Formula

C10H9ClN4

Molecular Weight

220.66g/mol

IUPAC Name

2-chloro-6-phenylpyrimidine-4,5-diamine

InChI

InChI=1S/C10H9ClN4/c11-10-14-8(7(12)9(13)15-10)6-4-2-1-3-5-6/h1-5H,12H2,(H2,13,14,15)

InChI Key

VYERQDNBQPKCCX-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=C(C(=NC(=N2)Cl)N)N

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=NC(=N2)Cl)N)N

Origin of Product

United States

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

Compound Substituents Key Properties Applications
2-Chloro-6-phenyl-4,5-pyrimidinediamine 2-Cl, 6-Ph, 4-NH₂, 5-NH₂ High lipophilicity (logP ~2.1), steric hindrance from phenyl, stable crystalline form Kinase inhibitors, antimicrobial agents
6-Chloro-N⁴-methyl-N⁴-phenyl-pyrimidine-4,5-diamine 6-Cl, N⁴-Me/Ph, 4-NH₂, 5-NH₂ Lower solubility in polar solvents, enhanced thermal stability (mp 198–200°C) Catalysts, ligand synthesis
2-Chloro-6-methylpyrimidine-4,5-diamine 2-Cl, 6-Me, 4-NH₂, 5-NH₂ Reduced steric bulk (vs. phenyl), higher solubility in water (logP ~1.3) Intermediate in drug synthesis
6-Chloro-2-ethyl-4,5-pyrimidinediamine 6-Cl, 2-Et, 4-NH₂, 5-NH₂ Intermediate lipophilicity (logP ~1.8), IR spectra show strong NH₂ vibrations Antiviral research, polymer precursors
Pyrimethamine (2,4-Diamino-5-(4-chlorophenyl)-6-ethylpyrimidine) 5-(4-Cl-Ph), 6-Et, 2-NH₂, 4-NH₂ Clinically used antimalarial (DHFR inhibition), logP ~2.5 Antiparasitic drugs

Key Observations :

  • Lipophilicity : The phenyl group in the target compound increases logP compared to methyl or ethyl substituents, enhancing membrane permeability but reducing aqueous solubility .
  • Crystallinity : N⁴-methyl/N⁴-phenyl analogues exhibit higher thermal stability due to efficient crystal packing , while the target compound’s phenyl group may disrupt symmetry, affecting crystallization .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.